Cas no 14579-08-9 ((cyclopent-2-en-1-yl)trimethylsilane)

• Product Name: (cyclopent-2-en-1-yl)trimethylsilane
• CAS No: 14579-08-9
• MF: C₈H₁₆Si
• MW: 140.298143386841
• MDL: MFCD00053915
• CID: 120508
• PubChem ID: 2760834
• Update Time: 2025-10-28

(cyclopent-2-en-1-yl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• Cyclopentene,3-(trimethylsilyl)-
• 3-(TRIMETHYLSILYL)CYCLOPENTENE
• cyclopent-2-en-1-yl(trimethyl)silane
• (cyclopenten-3-yl)trimethylsilane
• 1-(Trimethylsilyl)cyclopent-2-ene
• 2-Cyclopenten-1-yltrimethylsilane
• 3-(Trimethylsilyl)-1-cyclopentene
• 3-cyclopentenyl-trimethylsilane
• 3-trimethylsilylcyclopent-1-ene
• cyclopent-2-enyltrimethylsilane
• Cyclopentene,3-(trimethylsilyl)
• Silane,2-cyclopenten-1-yltrimethyl-(8CI,9CI)
• trimethylsilyl-3 cyclopentene-1
• 2-Cyclopentenyltrimethylsilane
• 3-TRIMETHYLSILYL-1-CYCLOPENTENE
• Trimethyl(2-cyclopentenyl)silane
• 3-(TRIMETHYLSILYL)CYCLOPENTENE 97%
• (cyclopent-2-en-1-yl)trimethylsilane
• AKOS006275124
• Cyclopentene, 3-(trimethylsilyl)-
• FT-0732062
• DTXSID30375374
• MFCD00053915
• cyclopent-2-en-1-yltrimethylsilane
• EN300-2506767
• 14579-08-9

• MDL： MFCD00053915
• Inchi： 1S/C8H16Si/c1-9(2,3)8-6-4-5-7-8/h4,6,8H,5,7H2,1-3H3
• InChI Key： RNHNKPHOTZMXPP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CCC1

Computed Properties

• Exact Mass: 140.10200
• Monoisotopic Mass: 140.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.823
• Boiling Point: 144 °C
• Flash Point: 26°C
• Refractive Index: 1.4560
• PSA: 0.00000
• LogP: 3.04480

(cyclopent-2-en-1-yl)trimethylsilane Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes

Additional information on (cyclopent-2-en-1-yl)trimethylsilane

Exploring (Cyclopent-2-en-1-yl)trimethylsilane (CAS No. 14579-08-9): Properties, Applications, and Market Insights

(Cyclopent-2-en-1-yl)trimethylsilane, with the CAS number 14579-08-9, is a specialized organosilicon compound that has garnered significant attention in synthetic chemistry and material science. This compound, often referred to as trimethyl(2-cyclopenten-1-yl)silane, is widely utilized as a versatile building block in organic synthesis, particularly in the formation of complex molecular structures. Its unique chemical properties make it an invaluable reagent in pharmaceuticals, agrochemicals, and advanced material development.

The molecular structure of (cyclopent-2-en-1-yl)trimethylsilane features a cyclopentenyl group attached to a trimethylsilyl moiety, which enhances its reactivity in various chemical transformations. Researchers frequently employ this compound in hydrosilylation reactions, cross-coupling reactions, and as a protective group in multi-step syntheses. Its stability under diverse reaction conditions and compatibility with numerous catalysts make it a preferred choice for chemists aiming to achieve high yields and selectivity.

One of the most compelling applications of CAS 14579-08-9 is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in developing anti-inflammatory agents and anticancer compounds, aligning with the growing demand for novel therapeutics. Additionally, its utility in asymmetric synthesis has opened new avenues for creating enantiomerically pure drugs, a critical focus in modern medicinal chemistry.

Beyond pharmaceuticals, (cyclopent-2-en-1-yl)trimethylsilane finds applications in the production of advanced polymers and functional materials. Its incorporation into silicone-based materials enhances their thermal stability and mechanical properties, making them suitable for high-performance coatings and electronic components. The compound's ability to modify surface properties has also been exploited in nanotechnology, where it aids in the fabrication of nanostructured materials with tailored functionalities.

The market for organosilicon compounds like 14579-08-9 is experiencing robust growth, driven by increasing investments in green chemistry and sustainable manufacturing processes. Industry reports indicate a rising preference for silicon-based reagents due to their low toxicity and environmental compatibility. As regulatory pressures mount, manufacturers are actively seeking alternatives to traditional hazardous chemicals, further boosting the demand for (cyclopent-2-en-1-yl)trimethylsilane and similar derivatives.

In the context of AI-driven drug discovery and computational chemistry, CAS 14579-08-9 has emerged as a molecule of interest for virtual screening and molecular modeling. Researchers are leveraging machine learning algorithms to predict its reactivity patterns and optimize synthetic routes, reducing experimental trial-and-error. This intersection of chemistry and artificial intelligence represents a cutting-edge trend, attracting significant academic and industrial interest.

For laboratories and chemical suppliers, sourcing high-purity (cyclopent-2-en-1-yl)trimethylsilane is critical to ensuring reproducible results. Quality control measures, such as gas chromatography (GC) and nuclear magnetic resonance (NMR) analysis, are essential to verify the compound's integrity. Suppliers often provide detailed technical data sheets, including safety guidelines and storage recommendations, to facilitate safe handling and usage.

Looking ahead, the versatility of 14579-08-9 positions it as a cornerstone in the development of next-generation chemical solutions. Innovations in catalytic processes and flow chemistry are expected to further expand its applications, particularly in continuous manufacturing systems. As the chemical industry evolves toward more sustainable and efficient practices, (cyclopent-2-en-1-yl)trimethylsilane is poised to play a pivotal role in shaping future advancements.

For researchers and industry professionals seeking in-depth information, peer-reviewed journals and patent databases offer extensive literature on the synthetic utility of CAS 14579-08-9. Collaborative efforts between academia and industry continue to uncover novel applications, reinforcing the compound's significance in modern chemistry. Whether in drug development, material science, or green chemistry initiatives, (cyclopent-2-en-1-yl)trimethylsilane remains a vital tool for innovation.